Cas no 1487332-80-8 (1-(3-amino-3-methylazetidin-1-yl)-2-methoxyethan-1-one)

• Product Name: 1-(3-amino-3-methylazetidin-1-yl)-2-methoxyethan-1-one
• CAS No: 1487332-80-8
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 4602014
• PubChem ID: 65951939
• Update Time: 2025-09-25

1-(3-amino-3-methylazetidin-1-yl)-2-methoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-amino-3-methylazetidin-1-yl)-2-methoxyethan-1-one
• Ethanone, 1-(3-amino-3-methyl-1-azetidinyl)-2-methoxy-

• Inchi： 1S/C7H14N2O2/c1-7(8)4-9(5-7)6(10)3-11-2/h3-5,8H2,1-2H3
• InChI Key： BJECXMPDIKQEII-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(N)(C)C1)COC

Computed Properties

• Exact Mass: 158.106
• Monoisotopic Mass: 158.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2

Additional information on 1-(3-amino-3-methylazetidin-1-yl)-2-methoxyethan-1-one

Professional Introduction to Compound with CAS No. 1487332-80-8 and Product Name: 1-(3-amino-3-methylazetidin-1-yl)-2-methoxyethan-1-one

The compound identified by the CAS number 1487332-80-8 and the product name 1-(3-amino-3-methylazetidin-1-yl)-2-methoxyethan-1-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 3-amino-3-methylazetidin-1-yl moiety in its molecular structure suggests a high degree of versatility, making it a valuable candidate for further exploration in synthetic chemistry and pharmacological studies.

Recent research has highlighted the importance of azetidine derivatives in the development of novel therapeutic agents. The 1-(3-amino-3-methylazetidin-1-yl)-2-methoxyethan-1-one structure exhibits promising properties that make it suitable for various biological assays. Its ability to interact with biological targets at a molecular level has been a focal point for scientists aiming to develop new drugs with improved efficacy and reduced side effects. The 2-methoxyethan-1-one component further enhances its potential by providing a metabolic stability that is crucial for pharmaceutical applications.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have opened up new avenues for research. The 3-amino group within the azetidine ring offers a site for functionalization, enabling the creation of derivatives with tailored properties. This flexibility has been exploited in the design of molecules that can modulate enzyme activity, receptor binding, and other critical biological processes. The compound’s potential as an intermediate in the synthesis of more complex molecules has also been explored, underscoring its importance in industrial-scale chemical processes.

Advances in computational chemistry have played a pivotal role in understanding the behavior of 1-(3-amino-3-methylazetidin-1-yl)-2-methoxyethan-1-one at both molecular and cellular levels. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions with biological targets, helping researchers to predict its pharmacological effects with greater accuracy. These computational studies have complemented experimental approaches, leading to a more comprehensive understanding of the compound’s mechanism of action.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a lead molecule for drug discovery. Its structural features align well with several pharmacophores that are known to be effective in treating various diseases. Researchers have been exploring its utility in developing treatments for neurological disorders, inflammatory conditions, and infectious diseases. The compound’s ability to cross biological membranes efficiently makes it an attractive candidate for oral administration, further enhancing its therapeutic potential.

Moreover, the environmental impact of synthesizing and using this compound has been a subject of interest. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles have been applied to optimize the production process, ensuring that the environmental footprint is kept to a minimum while maintaining high yields and purity standards. This approach aligns with global efforts to promote sustainable practices in chemical manufacturing.

The role of 1-(3-amino-3-methylazetidin-1-yl)-2-methoxyethan-1-one in academic research cannot be overstated. It serves as a model compound for studying reaction mechanisms, synthetic methodologies, and biological interactions. Students and researchers alike benefit from its study, as it provides a practical example of how structural modifications can influence chemical properties and biological activity. The compound’s versatility has also fostered interdisciplinary collaborations between chemists, biologists, and pharmacologists, leading to innovative approaches in drug discovery.

Looking ahead, the future prospects for this compound are promising. Ongoing research aims to uncover new applications and expand its utility in various fields. As our understanding of molecular interactions continues to grow, so too will the possibilities for harnessing the potential of 1487332-80-8 and its derivatives. The continued exploration of this compound is likely to yield significant contributions to both science and medicine.